molecular formula C13H15NO4 B5032916 4-(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)morpholine

4-(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)morpholine

Cat. No.: B5032916
M. Wt: 249.26 g/mol
InChI Key: UNISYTGSMJYWNY-UHFFFAOYSA-N
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Description

The compound “4-(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)morpholine” is a derivative of 1,4-Benzodioxin . 1,4-Benzodioxin, also known as 1,4-Benzodioxan, is a chemical compound with the molecular formula C8H8O2 . It is widely used in various biologically active natural products and therapeutic agents with crucial biological activity .


Synthesis Analysis

The synthesis of chiral 2,3-dihydro-1,4 benzodioxane motifs, which are extensively utilized in diverse medicinal substances and bioactive natural compounds, has been achieved using engineered Candida antarctica lipase B . The process involves using 1,4-benzodioxane-2-carboxylic acid methyl ester as the substrate . The best results were achieved at 30 °C with 20% n-butanol as a cosolvent .


Molecular Structure Analysis

The molecular structure of 1,4-Benzodioxin, a core component of the compound , is available as a 2D Mol file or as a computed 3D SD file . The 3D structure provides a detailed view of the spatial arrangement of atoms and the chemical bonds that hold the atoms together .


Chemical Reactions Analysis

The chemical reactions involving 2,3-dihydro-1,4 benzodioxane motifs have been studied extensively. For instance, the asymmetric hydrogenation of 2-substituted 1,4-benzodioxines has been realized recently via Ir-catalyzed reduction .


Physical and Chemical Properties Analysis

The physical and chemical properties of 1,4-Benzodioxin, a core component of the compound , include a molecular weight of 136.1479 . More specific properties of “this compound” are not available in the retrieved sources.

Future Directions

The future directions in the research and application of 2,3-dihydro-1,4 benzodioxane derivatives could involve further exploration of their biological activities and potential therapeutic applications . Additionally, the development of more efficient synthesis methods and the study of their mechanisms of action could be areas of future research .

Properties

IUPAC Name

2,3-dihydro-1,4-benzodioxin-3-yl(morpholin-4-yl)methanone
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H15NO4/c15-13(14-5-7-16-8-6-14)12-9-17-10-3-1-2-4-11(10)18-12/h1-4,12H,5-9H2
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UNISYTGSMJYWNY-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1COCCN1C(=O)C2COC3=CC=CC=C3O2
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H15NO4
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

249.26 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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